Cas no 956440-32-7 (2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 956440-32-7
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• MDL: MFCD08445227
• CID: 1985542
• PubChem ID: 16228635
• Update Time: 2025-10-29

2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-thiophen-2-ylpyrazol-1-yl)ethanol
• F2158-1074
• 2-[5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
• AC1Q51JE
• CTK8A5094
• MolPort-002-472-773
• AG-A-31716
• EN300-35468
• 2-(5-AMINO-3-THIEN-2-YL-1H-PYRAZOL-1-YL)ETHANOL
• 2-(5-Amino-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethanol
• 956440-32-7
• 2-(5-Amino-3-thien-2-yl-1H-pyrazol-1-yl)ethanol, AldrichCPR
• 2-[5-amino-3-(2-thienyl)-1H-pyrazol-1-yl]ethanol
• AKOS009113619
• G40960
• MFCD08445227
• Z228589524
• 2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol

• MDL： MFCD08445227
• Inchi： 1S/C9H11N3OS/c10-9-6-7(8-2-1-5-14-8)11-12(9)3-4-13/h1-2,5-6,13H,3-4,10H2
• InChI Key： OCWMLINANTXCLK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(N)N(CCO)N=1

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.3Ų

2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol

2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 956440-32-7): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 956440-32-7) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and thiophene moieties, exhibits versatile chemical properties that make it a valuable building block in drug discovery and material science. Researchers and industry professionals are increasingly exploring its potential, driven by its structural complexity and functional diversity.

The compound's molecular structure combines a pyrazole ring with a thiophene group, which is known for its electron-rich nature and role in enhancing binding affinity in medicinal chemistry. The presence of an amino group and a hydroxyethyl side chain further expands its reactivity, enabling applications in catalysis, ligand design, and bioactive molecule synthesis. Recent studies highlight its potential in targeting enzymes and receptors, aligning with the growing demand for small-molecule therapeutics in precision medicine.

One of the most searched questions in scientific forums is: *"What are the synthetic routes for 2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol?"* The answer lies in multi-step organic reactions, often involving condensation and cyclization strategies. For instance, the Knorr pyrazole synthesis or Palladium-catalyzed cross-coupling methods are frequently employed to construct its core framework. These methodologies are critical for researchers aiming to scale up production or modify the compound for specific applications.

From an industrial perspective, CAS No. 956440-32-7 is gaining traction due to its compatibility with green chemistry principles. Companies are investing in sustainable synthesis techniques to minimize waste and energy consumption, addressing the global push for eco-friendly chemical processes. This aligns with the broader trend of circular economy practices, where every byproduct is repurposed, reducing environmental impact.

Another hot topic is the compound's role in drug delivery systems. Its hydrophilic-lipophilic balance (HLB), influenced by the hydroxyethyl group, makes it a candidate for improving solubility and bioavailability of poorly water-soluble drugs. This is particularly relevant in the development of nanocarriers and prodrugs, where molecular tweaks can enhance therapeutic efficacy.

In material science, 2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol is explored for its conductive properties, owing to the thiophene unit’s ability to facilitate electron delocalization. This has implications for organic electronics, such as OLEDs and sensors, where researchers seek cost-effective alternatives to traditional inorganic materials.

To address common queries like *"Is CAS No. 956440-32-7 commercially available?"*, suppliers list it as a research-grade chemical, often with custom synthesis options. However, purity and storage conditions (e.g., inert atmospheres) are critical to maintain stability, as the amino group may be prone to oxidation.

In conclusion, 2-5-amino-3-(thiophen-2-yl)-1H-pyrazol-1-ylethan-1-ol represents a nexus of innovation across disciplines. Its adaptability to medicinal chemistry, sustainable synthesis, and advanced materials underscores its importance in modern science. As research progresses, this compound is poised to unlock new frontiers in technology and healthcare.